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Compound of Interest

Compound Name: N-Isovalerylglycine-d9

Cat. No.: B1495979 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for N-Isovalerylglycine-d9, a deuterated form of N-Isovalerylglycine

used as a biomarker and in metabolic research.

Hazard Identification and Classification
N-Isovalerylglycine is classified as an irritant, primarily causing serious eye irritation.[1] While

specific toxicity data for the deuterated form (d9) is not readily available, it should be handled

with the same precautions as the parent compound due to their similar chemical structures and

properties.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation[1]

Precautionary Statements:[2]
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Code Statement

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302 + P350
IF ON SKIN: Wash with plenty of soap and

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P317 Get medical help.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure and

ensure safety when handling N-Isovalerylglycine-d9.[3]

PPE Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3][4]

Protects against splashes and

dust, preventing serious eye

irritation.[1]

Skin Protection
Protective gloves (e.g., nitrile

rubber).[3]
Prevents skin contact.

Laboratory coat or protective

clothing.[3][4]

Minimizes contamination of

personal clothing.

Respiratory Protection Dust respirator.[3]

Recommended when handling

the solid form to prevent

inhalation of dust particles,

especially if aerosol generation

is possible.

Operational Plan: Step-by-Step Handling Procedures
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Adherence to proper laboratory procedures is crucial for the safe handling of N-
Isovalerylglycine-d9.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid powder to avoid dust dispersion.[3][4]

Ensure safety shower and eye wash stations are readily accessible.[3]

Wash hands thoroughly after handling the compound.[3]

2. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[3][4]

Avoid the formation and inhalation of dust.[4]

Do not eat, drink, or smoke in the laboratory area.[4]

3. Storage:

Keep the container tightly closed.[3][4]

Store in a cool, dry, and well-ventilated place.[3][4]

Store away from incompatible materials such as strong oxidizing agents.[3][4]

Emergency Procedures
In the event of an exposure or spill, follow these first-aid and containment measures.

First-Aid Measures:[3]
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. Seek medical

advice if you feel unwell.

Skin Contact

Remove all contaminated clothing immediately.

Rinse the skin with plenty of water. If skin

irritation occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice.

Ingestion
Rinse mouth. Seek medical advice if you feel

unwell.

Accidental Release Measures:

Use personal protective equipment as outlined above.

Avoid dust formation.[4]

Sweep up the spilled solid material, taking care not to disperse dust, and collect it into a

sealed container for disposal.[3][4]

Prevent the product from entering drains.

Disposal Plan
Proper disposal of N-Isovalerylglycine-d9 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Treatment Methods:[3]

Recycling: If possible, recycle the material.
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Incineration: The material may be dissolved or mixed with a combustible solvent and burned

in a chemical incinerator equipped with an afterburner and scrubber.

Regulatory Compliance: Observe all federal, state, and local environmental regulations when

disposing of this substance.

Container Disposal: Dispose of contaminated packaging in the same manner as the

substance itself.

Experimental Workflow
The following diagram illustrates a general workflow for the safe handling of N-
Isovalerylglycine-d9 in a laboratory setting.

Safe Handling Workflow for N-Isovalerylglycine-d9
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Caption: General laboratory workflow for handling N-Isovalerylglycine-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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